Avenaciolide Avenaciolide Avenaciolide, a bicyclic bis-butyrolactone, was isolated from Aspergillus avenaceus in 1963 as an antifungal agent. Avenaciolide inhibits glutamate transport and is also thought to act as an atypical ionophore.
Brand Name: Vulcanchem
CAS No.: 16993-42-3
VCID: VC20767096
InChI: InChI=1S/C15H22O4/c1-3-4-5-6-7-8-9-11-12-10(2)14(16)19-13(12)15(17)18-11/h11-13H,2-9H2,1H3
SMILES: CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C
Molecular Formula: C15H22O4
Molecular Weight: 266.33 g/mol

Avenaciolide

CAS No.: 16993-42-3

Cat. No.: VC20767096

Molecular Formula: C15H22O4

Molecular Weight: 266.33 g/mol

* For research use only. Not for human or veterinary use.

Avenaciolide - 16993-42-3

Specification

Description Avenaciolide, a bicyclic bis-butyrolactone, was isolated from Aspergillus avenaceus in 1963 as an antifungal agent. Avenaciolide inhibits glutamate transport and is also thought to act as an atypical ionophore.
CAS No. 16993-42-3
Molecular Formula C15H22O4
Molecular Weight 266.33 g/mol
IUPAC Name 3-methylidene-4-octyl-4,6a-dihydro-3aH-furo[3,4-b]furan-2,6-dione
Standard InChI InChI=1S/C15H22O4/c1-3-4-5-6-7-8-9-11-12-10(2)14(16)19-13(12)15(17)18-11/h11-13H,2-9H2,1H3
Standard InChI Key GSTQYRQXFPSWSH-UHFFFAOYSA-N
SMILES CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C
Canonical SMILES CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C
Appearance Colourless residue

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